Cas no 53164-05-9 (Acemetacin)

Acemetacin Properties

Names and Identifiers

• [1-(4-CHLORO-BENZOYL)-5-METHOXY-2-METHYL-1H-INDOL-3-YL]-ACETIC ACID CARBOXYMETHYL ESTER
• 1-[P-CHLOROBENZOYL]-5-METHOXY-2-METHYLINDOLE-3-ACETIC ACID CARBOXYMETHYL ESTER
• ACEMETACIN
• AURORA KA-6229
• ((1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)aceticacid
• (1-(p-chlorbenzoyl)-5-methoxy-2-methylindol-3-acetoxy)essigsaeure
• 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-aceticacicarboxymethyl
• 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-aceticacidcarboxymethyl
• 2-(2-(1-(p-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)aceticacid
• acemetacinum
• acemix
• aximeixin
• k-708
• rantudil
• rheumibis
• tv1322
• 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Carboxymethyl Ester
• Emflex
• Solart
• 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-acetic aci carboxymethyl ((1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid (1-(p-chlorbenzoyl)-5-methoxy-2-methylindol-3-acetoxy)essigsaeure 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1h-indole-3-acetic acid carboxymethyl 2-(2-(1-(p-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid acemetacin acemetacinum acemix
• 2-(2-(1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl)acetoxy)acetic acid
• [1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetoxyacetic Acid
• 1-(4-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic Acid Carboxymethyl Ester
• 1-(p-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic acid carboxymethyl ester
• BAY f4975
• glycolic acid ester of indomethacin
• TVX-1322
• TVX 1322
• Acemetacin
• 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid carboxymethyl ester
• HMS3372K20
• SR-01000000070
• AB03974
• TV-1322
• [1-(p-Chlorobenzoyl)-5-methoxy-2-methyl-3-indoleacetoxy]-acetic acid
• KBioGR_001285
• ACEMETACIN [WHO-DD]
• BSPBio_003316
• BS-16970
• AB00052149
• Acemetacina
• Bay-f-4975
• KBio3_002818
• NCGC00022084-06
• Spectrum2_001162
• Tox21_113473
• Prestwick_669
• ACEMETACIN [INN]
• Spectrum5_001385
• CCG-39550
• KBio1_000490
• ((1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid
• ACEMETACIN [MART.]
• Prestwick1_000296
• 53164-05-9
• D01582
• BRN 0501672
• NINDS_000490
• NCGC00022084-07
• BRD-K67563174-001-05-1
• Spectrum3_001868
• SCHEMBL23843
• {2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetoxy}acetic acid
• from D:/data/P.Sapui/gsas_26052012/ps1.cif
• HMS1568L14
• HMS2230G08
• Spectrum_000428
• ACEMETACIN [JAN]
• NCGC00016868-06
• CHEMBL189171
• BDBM50336272
• NCGC00022084-05
• Acemetacin (JP17/INN)
• SR-01000000070-2
• acemetacin
• (1-(p-Chlorbenzoyl)-5-methoxy-2-methylindol-3-acetoxy)essigsaeure
• A936725
• indometacin carboxymethyl ester
• 2-[2-[1-(4-chloro-2,3,5,6-tetradeuteriobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetic acid
• Prestwick0_000296
• s2602
• K 708
• BRD-K67563174-001-09-3
• Acemetacina [INN-Spanish]
• Rantudil (TN)
• NCGC00022084-04
• KBio2_000908
• AKOS015895194
• AB00052149-15
• MLS000028440
• Acemetacine [INN-French]
• Acemix
• Aximeixin
• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-, carboxymethyl ester
• KBioSS_000908
• ACEMETACIN [EP MONOGRAPH]
• BCP13127
• NS00000533
• NCGC00016868-09
• EINECS 258-403-4
• 5-22-05-00241 (Beilstein Handbook Reference)
• SPBio_001143
• K-708
• 1-(p-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic acid ester with glycolic acid
• HMS3884P10
• D88520
• Prestwick3_000296
• HY-B0482
• 1-[p-Chlorobenzoyl]-5-methoxy-2-methylindole-3-acetic acid carboxymethyl ester
• Acemetacin, European Pharmacopoeia (EP) Reference Standard
• [1-(4-Chloro-benzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-acetic acid carboxymethyl ester
• [({1-[(4-chlorophenyl)carbonyl]-2-methyl-5-(methyloxy)-1H-indol-3-yl}acetyl)oxy]acetic acid
• DTXSID7022540
• Prestwick2_000296
• DivK1c_000490
• 5V141XK28X
• NCGC00016868-08
• 2-(2-(1-(p-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl)acetoxy)acetic acid
• ACEMETACIN [MI]
• AB00052149_16
• Q2723146
• indomethacin carboxymethyl ester
• SMR000058409
• IDI1_000490
• SBI-0051585.P002
• Acemetacinum [INN-Latin]
• AB00052149_17
• (1-(p-Chlorbenzoyl)-5-methoxy-2-methylindol-3-acetoxy)essigsaeure [German]
• DB13783
• FT-0630659
• [1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetoxyacetic Acid[1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetoxyacetic Acid
• MLS006010622
• Bay f 4975
• NSC-757413
• Rheumibis
• HMS3712L14
• Rantudil
• Acemetacin, analytical standard
• NCGC00022084-03
• SW196824-3
• A2452
• Tox21_113473_1
• BPBio1_000256
• NSC 757413
• HMS2090E21
• NSC757413
• Acemetacinum
• HMS2095L14
• CAS-53164-05-9
• EN300-24431224
• Acemetacin (Emflex)
• SPECTRUM1500666
• Spectrum4_000803
• NCGC00016868-02
• Acematacin (anti-inflammatory)
• indomethacin glycolic ester
• 2-[2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetic acid
• NCGC00016868-05
• MFCD00151473
• NCGC00016868-03
• TVX 3322
• BSPBio_000232
• indometacin glycolic ester
• NCGC00016868-01
• NCGC00016868-12
• NCGC00016868-07
• Pharmakon1600-01500666
• 2-({2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetyl}oxy)acetic acid
• SR-01000000070-3
• SPBio_002451
• CHEBI:31162
• KBio2_003476
• Acemetacin [INN:BAN:JAN]
• UNII-5V141XK28X
• KBio2_006044
• [({1-[(4-chlorophenyl)carbonyl]-5-methoxy-2-methyl-1H-indol-3-yl}acetyl)oxy]acetic acid
• NCGC00016868-04
• HMS3656E22
• DTXCID402540
• NCGC00016868-11
• HMS501I12
• HMS1921A08
• Acemetacine
• Acemetacin impurity mixture
• BRD-K67563174-001-17-6
• BRD-K67563174-001-16-8
• DB-052263
• +Expand

• MDL： MFCD00151473
• InChIKey： FSQKKOOTNAMONP-UHFFFAOYSA-N
• Inchi： 1S/C21H18ClNO6/c1-12-16(10-20(26)29-11-19(24)25)17-9-15(28-2)7-8-18(17)23(12)21(27)13-3-5-14(22)6-4-13/h3-9H,10-11H2,1-2H3,(H,24,25)
• SMILES： O=C(OCC(O)=O)CC1=C(C)N(C(C2=CC=C(Cl)C=C2)=O)C3=C1C=C(OC)C=C3

Computed Properties

• Exact Mass: 415.08200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 415.082
• Heavy Atom Count: 29
• Complexity: 620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• LogP: 3.47050
• PSA: 94.83000
• Merck: 27
• Refractive Index: 1.6000 (estimate)
• Boiling Point: 565.5°C at 760 mmHg
• Melting Point: 151.0 to 154.0 deg-C
• Flash Point: 295.8±30.1 °C
• Solubility: In vitro: DMSO solubility ≥ 35 mg/ml (84.17 mm) * "≥" means soluble, but saturation unknown
• Color/Form: Light yellow fine crystals were obtained from petroleum ether.
• Density: 1.2387 (rough estimate)

Acemetacin Security Information

• Symbol: GHS06
• RTECS：NL3521400
• WGK Germany：3
• Safety Term：6.1(a)
• Safety Instruction： S22-S25-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R26/27/28
• Hazard Level：6.1(a)
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H300-H310-H330
• Warning Statement： P260-P264-P280-P284-P302 + P350-P310
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：II
• Risk Phrases： 26/27/28
• Signal Word：Danger
• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 55.5, 18.42, 24.2, 30.1 orally; 34.1, 51.1, 38.1, 28.3 i.v. (Jacobi, Dell)
• HazardClass：6.1

Acemetacin Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%